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Compound of Interest

9-Oxo0-9H-fluorene-2, 7-disulfonyl
dichloride

Cat. No.: B080158

Compound Name:

An In-depth Guide to the Molecular Weight of 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride

For researchers, scientists, and professionals in drug development, a precise understanding of
the molecular characteristics of chemical compounds is fundamental. This technical guide
provides a detailed breakdown of the molecular weight of 9-Oxo0-9H-fluorene-2,7-disulfonyl
dichloride, a compound of interest in various chemical synthesis applications.

Molecular Weight Determination

The molecular weight of 9-Oxo0-9H-fluorene-2,7-disulfonyl dichloride has been determined
to be approximately 377.21 g/mol .[1] Another source reports the molecular weight as 377.22
g/mol . This value is derived from its chemical formula, C13H6CI205S2.[1]

The calculation of the molecular weight is based on the sum of the atomic weights of its
constituent atoms. The table below outlines the atomic composition and the contribution of
each element to the total molecular weight.
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Total
Atomic Weight  Number of o
Element Symbol Contribution (
(g/mol) Atoms
g/mol )
Carbon C 12.01 13 156.13
Hydrogen H 1.008 6 6.048
Chlorine Cl 35.45 2 70.90
Oxygen O 16.00 5 80.00
Sulfur S 32.07 2 64.14
Total 377.218

Structural Representation

To visualize the arrangement of these atoms, the following diagram illustrates the chemical

structure of 9-Oxo0-9H-fluorene-2,7-disulfonyl dichloride.

Caption: Chemical structure of 9-Oxo0-9H-fluorene-2,7-disulfonyl dichloride.

Experimental Workflow: Molecular Weight
Verification

The standard experimental procedure for verifying the molecular weight of a synthesized

compound like 9-Oxo0-9H-fluorene-2,7-disulfonyl dichloride typically involves mass

spectrometry. The following diagram outlines a generalized workflow for this process.

Sample Preparation

Mass Spectrometry Analysis
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Caption: Generalized workflow for molecular weight verification by mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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